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Compound of Interest

Compound Name:
5-Ethoxy-2-fluorophenylboronic

acid

Cat. No.: B1591205 Get Quote

Core Physicochemical Properties
5-Ethoxy-2-fluorophenylboronic acid is a substituted arylboronic acid, a class of compounds

renowned for its utility in carbon-carbon bond-forming reactions.[1] Its unique substitution

pattern—an activating ethoxy group and a modifying fluoro group—imparts specific reactivity

and solubility characteristics that are highly valued in synthetic chemistry.[2]

The precise molecular weight and other key identifiers are crucial for stoichiometric calculations

in reaction planning and for analytical characterization of products. These core properties are

summarized below.
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Property Value Source(s)

Molecular Weight 183.97 g/mol [2][3][4][5]

Molecular Formula C₈H₁₀BFO₃ [2][3][4]

CAS Number 900174-60-9 [2][3][4][5]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 92-97 °C [3][5]

Purity Typically ≥98% (HPLC) [2][3]

Synonyms
5-Ethoxy-2-

fluorobenzeneboronic acid
[2][4]

The molecular structure features a phenyl ring functionalized with a boronic acid group [-

B(OH)₂], a fluorine atom, and an ethoxy group (-OCH₂CH₃). The fluorine atom can influence

the electronic properties of the ring and may enhance metabolic stability or binding affinity in a

pharmaceutical context.[6]
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1. Setup & Inerting
Flask purged with N₂/Ar

2. Reagent Loading
Add Ar-Br, Boronic Acid,

K₂CO₃, PPh₃

3. Solvent & Catalyst
Add Toluene/H₂O and Pd(OAc)₂

4. Reaction
Heat to 80-90 °C with

vigorous stirring

5. Monitoring
Track progress via TLC/LC-MS

Periodic Sampling Reaction Incomplete

6. Workup
Cool, add H₂O, extract

with Ethyl Acetate

Reaction Complete

7. Purification
Dry, concentrate, and perform

column chromatography

8. Analysis
Characterize pure product

(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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